Cas no 2703779-98-8 ((Pyrazolidin-4-yl)methanol dihydrochloride)

• Product Name: (Pyrazolidin-4-yl)methanol dihydrochloride
• CAS No: 2703779-98-8
• MF: C₄H₁₂Cl₂N₂O
• MW: 175.056879043579
• MDL: MFCD34551102
• CID: 5615617
• PubChem ID: 165946173
• Update Time: 2025-07-13

(Pyrazolidin-4-yl)methanol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2703779-98-8
• (pyrazolidin-4-yl)methanol dihydrochloride
• EN300-33050935
• (Pyrazolidin-4-yl)methanol dihydrochloride

• MDL： MFCD34551102
• Inchi： 1S/C4H10N2O.2ClH/c7-3-4-1-5-6-2-4;;/h4-7H,1-3H2;2*1H
• InChI Key： KLTGUNZRNXNEFE-UHFFFAOYSA-N
• SMILES： Cl.Cl.OCC1CNNC1

Computed Properties

• Exact Mass: 174.0326684g/mol
• Monoisotopic Mass: 174.0326684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 51.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.3Ų

Additional information on (Pyrazolidin-4-yl)methanol dihydrochloride

Comprehensive Overview of (Pyrazolidin-4-yl)methanol dihydrochloride (CAS No. 2703779-98-8)

(Pyrazolidin-4-yl)methanol dihydrochloride (CAS No. 2703779-98-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound belongs to the pyrazolidine family, a class of heterocyclic compounds known for their versatility in drug development. Researchers are particularly interested in its potential applications as a building block for synthesizing novel therapeutic agents, especially in the fields of central nervous system (CNS) disorders and anti-inflammatory drugs.

The molecular structure of (Pyrazolidin-4-yl)methanol dihydrochloride features a pyrazolidine core with a hydroxymethyl substituent, which enhances its reactivity and solubility in aqueous solutions. This characteristic makes it a valuable intermediate in medicinal chemistry. Recent studies have explored its role in modulating enzyme activity, particularly in pathways related to neurodegenerative diseases such as Alzheimer's and Parkinson's. The dihydrochloride salt form further improves its stability, making it suitable for laboratory-scale synthesis and high-throughput screening.

In the context of current research trends, (Pyrazolidin-4-yl)methanol dihydrochloride aligns with the growing demand for small-molecule therapeutics. Its potential as a scaffold for drug design is being investigated in academic and industrial settings. For instance, its ability to interact with G-protein-coupled receptors (GPCRs) has sparked interest in developing targeted therapies for chronic pain and metabolic disorders. Additionally, its low toxicity profile in preliminary assays positions it as a promising candidate for further preclinical evaluation.

From a synthetic perspective, the compound's CAS No. 2703779-98-8 serves as a critical identifier for researchers sourcing high-purity materials. Suppliers often highlight its ≥95% purity and compatibility with peptide coupling reagents, which are essential for solid-phase synthesis applications. The dihydrochloride form also facilitates salt metathesis reactions, enabling the preparation of derivatives with enhanced bioavailability.

Beyond its pharmaceutical relevance, (Pyrazolidin-4-yl)methanol dihydrochloride is increasingly mentioned in discussions about green chemistry. Researchers are optimizing its synthesis to minimize waste and reduce reliance on hazardous solvents, addressing the industry's shift toward sustainable practices. This aligns with broader initiatives like the Principles of Green Chemistry, which emphasize atom economy and safer reagents.

In summary, (Pyrazolidin-4-yl)methanol dihydrochloride (CAS No. 2703779-98-8) represents a multifaceted tool for modern drug discovery. Its structural features, combined with its potential in CNS drug development and sustainable synthesis, make it a compound of enduring interest. As research progresses, its applications may expand into precision medicine and biocatalysis, further solidifying its role in advancing life sciences.